![molecular formula C18H14N2O2 B5755726 N'-(2-naphthoyloxy)benzenecarboximidamide](/img/structure/B5755726.png)
N'-(2-naphthoyloxy)benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-naphthoyloxy)benzenecarboximidamide, also known as NBOH or 2C-B-NBOH, is a synthetic compound that belongs to the family of phenethylamines. It is a derivative of the psychoactive drug 2C-B and is known for its hallucinogenic effects. NBOH has gained significant attention in recent years due to its potential therapeutic applications in the treatment of various mental health disorders.
Mechanism of Action
The exact mechanism of action of N'-(2-naphthoyloxy)benzenecarboximidamide is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding leads to the activation of various signaling pathways, resulting in the observed physiological and psychological effects.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain, leading to improved mood and decreased anxiety. This compound has also been shown to increase brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(2-naphthoyloxy)benzenecarboximidamide in lab experiments is its high potency and selectivity for the 5-HT2A receptor. This allows for more precise and targeted studies of the receptor and its signaling pathways. However, one limitation of using this compound in lab experiments is its potential for toxicity at high doses. Careful dosing and monitoring are necessary to ensure the safety of researchers and participants.
Future Directions
There are several future directions for the study of N'-(2-naphthoyloxy)benzenecarboximidamide. One direction is the further exploration of its potential therapeutic applications in the treatment of mental health disorders. Another direction is the development of safer and more effective analogs of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body.
In conclusion, N-(2-naphthoyloxy)benzenecarboximidamide, or this compound, is a synthetic compound with potential therapeutic applications in the treatment of various mental health disorders. Its mechanism of action involves binding to serotonin receptors in the brain, leading to a range of physiological and psychological effects. While there are advantages and limitations to its use in lab experiments, further research is needed to fully understand its potential and develop safer and more effective analogs.
Synthesis Methods
The synthesis of N'-(2-naphthoyloxy)benzenecarboximidamide involves the reaction of 2C-B with 2-naphthoyl chloride and benzylamine. The resulting compound is then purified through recrystallization. The synthesis method has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
N'-(2-naphthoyloxy)benzenecarboximidamide has been studied extensively for its potential therapeutic applications in the treatment of various mental health disorders. It has been shown to have antidepressant, anxiolytic, and antipsychotic properties. This compound has also been studied for its potential use in the treatment of addiction, specifically in the treatment of opioid addiction.
properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] naphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2/c19-17(14-7-2-1-3-8-14)20-22-18(21)16-11-10-13-6-4-5-9-15(13)12-16/h1-12H,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPOFLOGCIJXKJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)C2=CC3=CC=CC=C3C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC3=CC=CC=C3C=C2)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.